Cas no 1503872-80-7 ((1-Ethylcyclooctyl)methanamine)
(1-Ethylcyclooctyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (1-ethylcyclooctyl)methanamine
- EN300-4315374
- 1503872-80-7
- AKOS019170530
- (1-Ethylcyclooctyl)methanamine
-
- Inchi: 1S/C11H23N/c1-2-11(10-12)8-6-4-3-5-7-9-11/h2-10,12H2,1H3
- InChI Key: CKOUFYLSWNIFNN-UHFFFAOYSA-N
- SMILES: NCC1(CC)CCCCCCC1
Computed Properties
- Exact Mass: 169.183049738g/mol
- Monoisotopic Mass: 169.183049738g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26Ų
(1-Ethylcyclooctyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4315374-0.05g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 0.05g |
$315.0 | 2025-03-15 | |
| Enamine | EN300-4315374-0.1g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 0.1g |
$470.0 | 2025-03-15 | |
| Enamine | EN300-4315374-0.25g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 0.25g |
$672.0 | 2025-03-15 | |
| Enamine | EN300-4315374-0.5g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 0.5g |
$1058.0 | 2025-03-15 | |
| Enamine | EN300-4315374-1.0g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 1.0g |
$1357.0 | 2025-03-15 | |
| Enamine | EN300-4315374-2.5g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 2.5g |
$2660.0 | 2025-03-15 | |
| Enamine | EN300-4315374-5.0g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 5.0g |
$3935.0 | 2025-03-15 | |
| Enamine | EN300-4315374-10.0g |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95.0% | 10.0g |
$5837.0 | 2025-03-15 | |
| 1PlusChem | 1P028KF1-50mg |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95% | 50mg |
$452.00 | 2024-06-20 | |
| 1PlusChem | 1P028KF1-100mg |
(1-ethylcyclooctyl)methanamine |
1503872-80-7 | 95% | 100mg |
$643.00 | 2024-06-20 |
(1-Ethylcyclooctyl)methanamine Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on (1-Ethylcyclooctyl)methanamine
Introduction to (1-Ethylcyclooctyl)methanamine (CAS No. 1503872-80-7)
(1-Ethylcyclooctyl)methanamine, also known by its CAS number 1503872-80-7, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a cyclooctyl ring and an ethyl group attached to a methanamine moiety. The combination of these structural elements imparts unique chemical and physical properties that make it a valuable candidate for further research and development.
The molecular formula of (1-Ethylcyclooctyl)methanamine is C12H25N, and its molecular weight is approximately 183.34 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the alkylation of cyclooctane followed by the introduction of the methanamine group. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.
In the realm of pharmaceutical research, (1-Ethylcyclooctyl)methanamine has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its interactions with various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that (1-Ethylcyclooctyl)methanamine exhibits selective binding to a specific subtype of G-protein coupled receptors (GPCRs), which are known to play crucial roles in numerous physiological processes and disease states.
The potential therapeutic applications of (1-Ethylcyclooctyl)methanamine are further supported by its favorable pharmacokinetic properties. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable metabolic profile, suggesting that it could be developed into an orally administered drug. Additionally, preliminary toxicity studies have shown that (1-Ethylcyclooctyl)methanamine has a wide therapeutic window and low toxicity at relevant concentrations.
Beyond its pharmaceutical applications, (1-Ethylcyclooctyl)methanamine has also been investigated for its potential use in materials science. Its unique molecular structure makes it an attractive candidate for the synthesis of advanced polymers and functional materials. For example, researchers at the University of California, Berkeley, have developed a novel polymerization method that incorporates (1-Ethylcyclooctyl)methanamine as a monomer unit. The resulting polymers exhibit enhanced mechanical properties and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.
In the field of chemical synthesis, (1-Ethylcyclooctyl)methanamine serves as a versatile building block for the preparation of more complex molecules. Its reactivity with various functional groups allows chemists to tailor its properties for specific applications. For instance, it can be used as a starting material for the synthesis of chiral ligands, which are essential in asymmetric catalysis. A recent study published in Organic Letters in 2023 described a highly efficient method for synthesizing chiral derivatives of (1-Ethylcyclooctyl)methanamine, which showed excellent enantioselectivity in catalytic reactions.
The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the environmental fate and behavior of (1-Ethylcyclooctyl)methanamine have shown that it has low persistence in the environment and does not bioaccumulate in aquatic organisms. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.
In conclusion, (1-Ethylcyclooctyl)methanamine (CAS No. 1503872-80-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique molecular structure and favorable properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new applications and optimize existing ones, the future prospects for this compound appear promising.
1503872-80-7 ((1-Ethylcyclooctyl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)